Cas no 127854-46-0 (1,3,2-Dioxathiolane-4,5-dicarboxylicacid, dimethyl ester, 2,2-dioxide, (4S-trans)- (9CI))
127854-46-0 structure
Product Name:1,3,2-Dioxathiolane-4,5-dicarboxylicacid, dimethyl ester, 2,2-dioxide, (4S-trans)- (9CI)
CAS No:127854-46-0
MF:C6H8O8S
MW:240.187921524048
CID:103080
PubChem ID:20055622
Update Time:2025-04-18
1,3,2-Dioxathiolane-4,5-dicarboxylicacid, dimethyl ester, 2,2-dioxide, (4S-trans)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,3,2-Dioxathiolane-4,5-dicarboxylicacid, dimethyl ester, 2,2-dioxide, (4S-trans)- (9CI)
- dimethyl (4S,5S)-2,2-dioxo-1,3,2-dioxathiolane-4,5-dicarboxylate
- DIMETHYL D-TARTRATE CYCL-SULFATE
- (+)-DIMETHYL 2,3-O-SULFONYL-D-TARTRATE
- DIMETHYL (4S,5S)-1,3,2-DIOXATHIOLANE-4,5 -DICARBO.2,2-DIOXIDE
- (4S,5S)-DIMETHYL-1,3,2-DIOXOTHIOLANE-4,5-DICARBOXYLATE-2,2-DIOXIDE
- DIMETHYL (4S,5S)-1,3,2-DIOXATHIOLANE-4,5-DICARBOXYLATE 2,2-DIOXIDE
- (+)-Dimethyl 2,3-O-sulfonyl-D-tartrate, Dimethyl D-tartrate cycl-sulfate
- DTXSID90601969
- J-005549
- Dimethyl (4S,5S)-2,2-dioxo-1,3,2lambda~6~-dioxathiolane-4,5-dicarboxylate
- 127854-46-0
-
- Inchi: 1S/C6H8O8S/c1-11-5(7)3-4(6(8)12-2)14-15(9,10)13-3/h3-4H,1-2H3/t3-,4-/m0/s1
- InChI Key: YZPCWPMIVKWDOZ-IMJSIDKUSA-N
- SMILES: S1(=O)(=O)O[C@H](C(=O)OC)[C@@H](C(=O)OC)O1
Computed Properties
- Exact Mass: 239.99394
- Monoisotopic Mass: 239.99398838g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 114Ų
Experimental Properties
- Density: 1.573
- Melting Point: 68-71 °C
- Boiling Point: 367.4°Cat760mmHg
- Flash Point: 176°C
- Refractive Index: 1.485
- PSA: 105.2
1,3,2-Dioxathiolane-4,5-dicarboxylicacid, dimethyl ester, 2,2-dioxide, (4S-trans)- (9CI) Security Information
- WGK Germany:3
- Safety Instruction: 22-24/25
- FLUKA BRAND F CODES:3-9
- Storage Condition:2-8°C
1,3,2-Dioxathiolane-4,5-dicarboxylicacid, dimethyl ester, 2,2-dioxide, (4S-trans)- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-227882-1 g |
Dimethyl (4S,5S)-1,3,2-dioxathiolane-4,5-dicarboxylate 2,2-dioxide, |
127854-46-0 | 1g |
¥474.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-227882-1g |
Dimethyl (4S,5S)-1,3,2-dioxathiolane-4,5-dicarboxylate 2,2-dioxide, |
127854-46-0 | 1g |
¥474.00 | 2023-09-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1941961-1g |
Dimethyl (4s,5s)-1,3,2-dioxathiolane-4,5-dicarboxylate 2,2-dioxide |
127854-46-0 | 98% | 1g |
¥826.00 | 2024-08-09 |
1,3,2-Dioxathiolane-4,5-dicarboxylicacid, dimethyl ester, 2,2-dioxide, (4S-trans)- (9CI) Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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